Cas no 1261458-28-9 (5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261458-28-9
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4997026
• Update Time: 2025-05-23

5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)20-13-3-1-2-10(7-13)11-4-9(8-18)5-12(19)6-11/h1-7H,19H2
• InChI Key： OOFHYBQPUSOIEM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C#N)C=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 3.8
• Topological Polar Surface Area: 59

Additional information on 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl (CAS: 1261458-28-9)

The compound 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl (CAS: 1261458-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The presence of both amino and cyano functional groups, combined with the trifluoromethoxy substituent, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) with IC50 values in the nanomolar range. The trifluoromethoxy group was found to significantly enhance the compound's metabolic stability and membrane permeability, addressing common challenges in drug development.

Another significant advancement comes from its application in neurodegenerative disease research. A recent Nature Chemical Biology publication reported that structural analogs of this compound show promising activity in modulating protein-protein interactions involved in tau aggregation, a key pathological feature of Alzheimer's disease. The researchers attributed this activity to the compound's ability to disrupt specific hydrophobic interactions while maintaining favorable pharmacokinetic properties.

The synthetic accessibility of 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl has also been improved through recent methodological developments. A 2024 Organic Process Research & Development paper described a novel continuous-flow synthesis approach that significantly increases yield (up to 85%) while reducing production costs and environmental impact compared to traditional batch methods.

From a safety perspective, preliminary toxicological studies indicate that the compound exhibits favorable safety profiles in animal models, with no significant off-target effects observed at therapeutic doses. However, researchers caution that more comprehensive studies are needed to fully assess its long-term safety and potential drug-drug interactions.

Looking forward, the unique chemical features of 5-Amino-3-cyano-3'-(trifluoromethoxy)biphenyl position it as a promising scaffold for the development of next-generation therapeutics. Current research efforts are focusing on expanding its applications to other disease areas, including inflammatory disorders and infectious diseases, while optimizing its drug-like properties through systematic structure-activity relationship studies.